1-(2-nitrobenzyl)-1H-pyrrole

• CAS No.: 81729-45-5
• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 1-[(2-nitrophenyl)methyl]pyrrole
• InChI: InChI=1S/C11H10N2O2/c14-13(15)11-6-2-1-5-10(11)9-12-7-3-4-8-12/h1-8H,9H2
• InChI Key: UPIYVJIZPXBIAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=CC=C2)[N+](=O)[O-]

Description

1-(2-nitrobenzyl)-1H-pyrrole is a useful research compound. Its molecular formula is C11H10N2O2 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The starting material is prepared as follows: The mixture of 3,078 g of o-nitrobenzylamine and 2,670 g of 2,5-dimethoxytetrahydrofuran is added rapidly to 10,000 ml of glacial acetic acid at 86° while stirring under nitrogen. The mixture is stirred at 95° for 1.25 hours, cooled to 25° and combined with 30,000 ml of water. It is extracted with ethyl acetate, the extract is washed with 10% aqueous sodium hydroxide and 10% aqueous sodium chloride, filtered and evaporated to yield the 1-(o-nitrobenzyl)-pyrrole.